(3S)-1-(3,5-dichloropyridin-2-yl)piperidin-3-ol

• IUPAC Name: (3S)-1-(3,5-dichloropyridin-2-yl)piperidin-3-ol
• InChI: InChI=1S/C10H12Cl2N2O/c11-7-4-9(12)10(13-5-7)14-3-1-2-8(15)6-14/h4-5,8,15H,1-3,6H2/t8-/m0/s1
• InChI Key: DBQYPLRZSXIRJM-QMMMGPOBSA-N
• Canonical SMILES: C1CC(CN(C1)C2=C(C=C(C=N2)Cl)Cl)O
• Isomeric SMILES: C1C[C@@H](CN(C1)C2=C(C=C(C=N2)Cl)Cl)O
• Molecular Formula: C10H12Cl2N2O
• Molecular Weight: 247.12 g/mol

Description

(3S)-1-(3,5-dichloropyridin-2-yl)piperidin-3-ol is a chemical compound that belongs to the class of piperidine derivatives. The compound has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of (3S)-1-(3,5-dichloropyridin-2-yl)piperidin-3-ol involves its binding to the dopamine D3 receptor. The compound acts as a partial agonist of the receptor, stimulating its activity to a lesser extent than the endogenous ligand dopamine. The binding of (3S)-1-(3,5-dichloropyridin-2-yl)piperidin-3-ol to the dopamine D3 receptor results in a cascade of intracellular signaling events, ultimately leading to changes in neuronal activity and neurotransmitter release.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3S)-1-(3,5-dichloropyridin-2-yl)piperidin-3-ol are primarily mediated by its interaction with the dopamine D3 receptor. The compound has been shown to modulate the activity of dopaminergic neurons in the brain, which are involved in the regulation of movement, reward, and motivation. Additionally, (3S)-1-(3,5-dichloropyridin-2-yl)piperidin-3-ol has been shown to have effects on other neurotransmitter systems, including serotonergic and glutamatergic systems.

Advantages and Limitations for Lab Experiments

The advantages of using (3S)-1-(3,5-dichloropyridin-2-yl)piperidin-3-ol in lab experiments include its high potency and selectivity for the dopamine D3 receptor, as well as its ability to cross the blood-brain barrier. However, the compound has some limitations, including its relatively short half-life and the need for specialized equipment and expertise to handle and administer it safely.

Future Directions

There are several future directions for the study of (3S)-1-(3,5-dichloropyridin-2-yl)piperidin-3-ol. One potential avenue of research is the development of more potent and selective ligands for the dopamine D3 receptor, which could have therapeutic potential for the treatment of neurological and psychiatric disorders. Additionally, the compound could be used as a tool compound for the study of other neurotransmitter systems and their interactions with the dopamine system. Finally, the development of new methods for the synthesis and administration of (3S)-1-(3,5-dichloropyridin-2-yl)piperidin-3-ol could enable its wider use in scientific research.
Conclusion
In conclusion, (3S)-1-(3,5-dichloropyridin-2-yl)piperidin-3-ol is a potent and selective ligand for the dopamine D3 receptor, with potential applications in the study of neurological and psychiatric disorders. The compound has been synthesized using a well-optimized method and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research on (3S)-1-(3,5-dichloropyridin-2-yl)piperidin-3-ol could lead to the development of new therapeutic agents and a deeper understanding of the dopamine system and its interactions with other neurotransmitter systems.

Synthesis Methods

The synthesis of (3S)-1-(3,5-dichloropyridin-2-yl)piperidin-3-ol involves the reaction of 3,5-dichloropyridine-2-carbaldehyde with (S)-(-)-3-amino-1,2-propanediol in the presence of a catalyst. The reaction proceeds through a series of steps, including nucleophilic addition, cyclization, and reduction, to yield the final product. The synthesis method has been optimized to produce high yields of pure (3S)-1-(3,5-dichloropyridin-2-yl)piperidin-3-ol.

Scientific Research Applications

(3S)-1-(3,5-dichloropyridin-2-yl)piperidin-3-ol has been used in various scientific research applications, including neuroscience, drug discovery, and medicinal chemistry. The compound has been shown to have potential as a therapeutic agent for the treatment of neurological disorders, such as Parkinson's disease and schizophrenia. It has also been used as a tool compound for the study of the dopamine D3 receptor, which is implicated in several psychiatric and neurological disorders.